Cas no 1343443-39-9 (1-(2-Chloro-4-isobutoxyphenyl)-ethylamine)

• Product Name: 1-(2-Chloro-4-isobutoxyphenyl)-ethylamine
• CAS No: 1343443-39-9
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 5525178
• Update Time: 2025-10-09

1-(2-Chloro-4-isobutoxyphenyl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-4-isobutoxyphenyl)-ethylamine
• Benzenemethanamine, 2-chloro-α-methyl-4-(2-methylpropoxy)-
• 1-[2-Chloro-4-(2-methylpropoxy)phenyl]ethan-1-amine

• Inchi： 1S/C12H18ClNO/c1-8(2)7-15-10-4-5-11(9(3)14)12(13)6-10/h4-6,8-9H,7,14H2,1-3H3
• InChI Key： VVEDGXSGOKLEDC-UHFFFAOYSA-N
• SMILES： NC(C1=CC=C(OCC(C)C)C=C1Cl)C

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 314.0±32.0 °C(Predicted)
• pka: 8.75±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(2-Chloro-4-isobutoxyphenyl)-ethylamine

Recent Advances in the Study of 1-(2-Chloro-4-isobutoxyphenyl)-ethylamine (CAS: 1343443-39-9)

The compound 1-(2-Chloro-4-isobutoxyphenyl)-ethylamine (CAS: 1343443-39-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications. The information presented herein is derived from recent peer-reviewed publications, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the unique structural features of 1-(2-Chloro-4-isobutoxyphenyl)-ethylamine, which contribute to its bioactivity. The compound's chloro and isobutoxy substituents are believed to play a critical role in its interaction with biological targets, particularly in the central nervous system. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity. These efforts have laid the groundwork for further pharmacological investigations.

In vitro and in vivo studies have demonstrated that 1-(2-Chloro-4-isobutoxyphenyl)-ethylamine exhibits promising activity as a modulator of neurotransmitter systems. Specifically, it has shown affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders such as depression and schizophrenia. Mechanistic studies have further revealed that the compound's effects are dose-dependent, with optimal efficacy observed at specific concentrations. These findings underscore the need for precise dosing in future clinical trials.

The pharmacokinetic profile of 1-(2-Chloro-4-isobutoxyphenyl)-ethylamine has also been investigated, with results indicating favorable absorption and distribution properties. The compound demonstrates good bioavailability and a half-life conducive to once-daily dosing, which could enhance patient compliance in therapeutic settings. However, further studies are required to assess its metabolism and potential drug-drug interactions, particularly in polypharmacy scenarios common in clinical practice.

Recent synthetic advancements have improved the yield and scalability of 1-(2-Chloro-4-isobutoxyphenyl)-ethylamine production. Novel catalytic methods have been developed to streamline the synthesis process, reducing the reliance on hazardous reagents and minimizing environmental impact. These innovations are critical for ensuring the compound's availability for both research and potential commercial applications. Additionally, computational modeling has been employed to predict the compound's behavior under various physiological conditions, aiding in the design of optimized formulations.

Despite these promising developments, challenges remain in the clinical translation of 1-(2-Chloro-4-isobutoxyphenyl)-ethylamine. Regulatory considerations, including safety and toxicity assessments, must be addressed before human trials can commence. Preclinical toxicity studies are currently underway, with preliminary data suggesting a favorable safety profile at therapeutic doses. Researchers are also exploring the compound's potential in combination therapies, which could enhance its efficacy and broaden its therapeutic scope.

In conclusion, 1-(2-Chloro-4-isobutoxyphenyl)-ethylamine (CAS: 1343443-39-9) represents a promising candidate for further development in the pharmaceutical industry. Its unique pharmacological properties, coupled with recent advancements in synthesis and formulation, position it as a compound of significant interest. Continued research efforts will be essential to fully elucidate its therapeutic potential and address remaining challenges in its development pathway.